Diethyl {[(2,4-dimethoxyphenyl)methyl]amino}propanedioate

• CAS No.: 81902-49-0
• Molecular Formula: C16H23NO6
• Molecular Weight: 325.36 g/mol
• IUPAC Name: diethyl 2-[(2,4-dimethoxyphenyl)methylamino]propanedioate
• InChI: InChI=1S/C16H23NO6/c1-5-22-15(18)14(16(19)23-6-2)17-10-11-7-8-12(20-3)9-13(11)21-4/h7-9,14,17H,5-6,10H2,1-4H3
• InChI Key: NHKVBPRGGXQNHS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C(=O)OCC)NCC1=C(C=C(C=C1)OC)OC

Description

Diethyl {[(2,4-dimethoxyphenyl)methyl]amino}propanedioate is a useful research compound. Its molecular formula is C16H23NO6 and its molecular weight is 325.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

61.7 g. (0.149 moles) of diethyl N-benzyl-N-(2,4-dimethoxybenzyl)-amino-malonate prepared according to Example 7(b) are hydrogenated in the presence of 20 g. of palladium-on-charcoal, in 500 ml. of ethanol, under atmospheric pressure. The catalyst is filtered off and the filtrate is evaporated. 47.1 g. (97%) of diethyl N-(2,4-dimethoxybenzyl)-amino-malonate are obtained. If desired, the product is converted into the corresponding hydrochloride, which melts at 122° to 124° C. (EtOAc).